Cas no 54724-98-0 (1-([(Ethylsulfanyl)(methylsulfanyl)methyl]sulfanyl)ethane)

• Product name: 1-([(Ethylsulfanyl)(methylsulfanyl)methyl]sulfanyl)ethane
• CAS No: 54724-98-0
• MF: C₆H₁₄S₃
• MW: 182.37036
• CID: 942719
• PubChem ID: 554648

1-([(Ethylsulfanyl)(methylsulfanyl)methyl]sulfanyl)ethane Chemical and Physical Properties

Names and Identifiers

• 1-([(Ethylsulfanyl)(methylsulfanyl)methyl]sulfanyl)ethane
• [ethylsulfanyl(methylsulfanyl)methyl]sulfanylethane
• 54724-98-0
• DB-310785
• DTXSID00339221
• 1-([(Ethylsulfanyl)(methylsulfanyl)methyl ]sulfanyl)ethane

• Inchi： InChI=1S/C6H14S3/c1-4-8-6(7-3)9-5-2/h6H,4-5H2,1-3H3
• InChI Key： BJEMOIJCWSLWEK-UHFFFAOYSA-N
• SMILES： CCSC(SC)SCC

Computed Properties

• Exact Mass: 182.02576397g/mol
• Monoisotopic Mass: 182.02576397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 50.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.9Ų
• XLogP3: 3.2